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Compound of Interest

Compound Name: Alectinib Hydrochloride

Cat. No.: B560147 Get Quote

The following guide provides essential safety and logistical information for the proper disposal

of Alectinib Hydrochloride, a cytotoxic pharmaceutical agent. Adherence to these procedures

is critical for ensuring the safety of laboratory personnel, the public, and the environment.

Alectinib Hydrochloride is suspected of causing genetic defects, damaging fertility or the

unborn child, and may cause organ damage through prolonged or repeated exposure.[1][2][3]

Summary of Material Handling and Disposal
Requirements
This table summarizes the key safety and handling data for Alectinib Hydrochloride disposal.
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Parameter Specification Source(s)

Hazard Classification
Cytotoxic; Hazardous

Pharmaceutical Waste
[1][4]

Primary Disposal Method

Licensed chemical destruction

or controlled incineration with

flue gas scrubbing.

[1][5][6]

Prohibited Disposal
Do not discharge into sewers,

drains, or waterways.
[1][2][3][6][7]

Regulatory Oversight

Environmental Protection

Agency (EPA) under the

Resource Conservation and

Recovery Act (RCRA).

[8][9]

Personal Protective Equipment

(PPE)

Impervious gloves (inspected

before use), tightly fitting safety

goggles, and fire/flame

resistant impervious clothing. A

full-face respirator may be

required if exposure limits are

exceeded.

[1][2][10]

Waste Containers

Appropriately labeled, sealed,

puncture-proof, and leak-proof

containers, often color-coded

red for cytotoxic waste.

[4]

Disposal Protocol for Alectinib Hydrochloride
This protocol outlines the step-by-step methodology for the safe handling and disposal of

Alectinib Hydrochloride and associated contaminated materials.

Preparation and Personal Protective Equipment (PPE)
1.1. Consult Safety Data Sheet (SDS): Before handling, thoroughly review the Alectinib
Hydrochloride SDS.[1][2] 1.2. Designate Disposal Area: Conduct all disposal-related activities

in a well-ventilated, designated area, away from general laboratory traffic.[1] 1.3. Don
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Appropriate PPE: All personnel must wear the required PPE as specified in the table above.

This includes, at a minimum, double gloves, a protective gown, and eye protection.[1][11]

Waste Segregation and Collection
2.1. Identify Cytotoxic Waste: All items that have come into contact with Alectinib
Hydrochloride are considered cytotoxic waste.[4] This includes:

Expired or unused Alectinib Hydrochloride.
Empty vials and packaging.
Contaminated PPE (gowns, gloves, etc.).
Labware (syringes, pipettes, etc.).
Materials used for cleaning spills (absorbent pads, wipes).[10] 2.2. Use Designated
Containers:
Place all sharps contaminated with Alectinib Hydrochloride into a designated cytotoxic
sharps container that is puncture-proof and clearly labeled.[4][10]
Place all non-sharp solid waste into a dedicated, leak-proof cytotoxic waste container lined
with a plastic bag and clearly marked with the cytotoxic symbol.[4][10]
Aqueous waste, such as from rinsing containers, should be collected in a sealed, labeled
hazardous waste container. Do not discharge to the sewer system.[1]

Packaging and Labeling for Disposal
3.1. Container Rinsing: Empty Alectinib Hydrochloride containers should be triple-rinsed with

a suitable solvent where feasible. The rinsate must be collected and disposed of as hazardous

chemical waste.[1] 3.2. Packaging: Once rinsed, the packaging can be punctured to render it

unusable and disposed of in a sanitary landfill, or incinerated if combustible.[1] Alternatively, it

can be offered for reconditioning.[1] 3.3. Seal and Label Waste Containers: Securely seal all

cytotoxic waste containers. Ensure they are clearly labeled with "Cytotoxic Waste" or

"Hazardous Pharmaceutical Waste" and include information about the contents.

Storage and Final Disposal
4.1. Temporary Storage: Store sealed waste containers in a secure, designated area away from

incompatible materials, foodstuffs, and general waste.[1] The storage area should be clearly

marked. 4.2. Professional Disposal: Arrange for the collection and disposal of the waste

through a licensed hazardous waste disposal company.[5][6] The primary method of

destruction must be controlled incineration at a permitted facility.[1][8] 4.3. Documentation:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.chemicalbook.com/msds/Alectinib-Hydrochloride.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC4324350/
https://www.benchchem.com/product/b560147?utm_src=pdf-body
https://www.benchchem.com/product/b560147?utm_src=pdf-body
https://www.danielshealth.ca/knowledge-centre/cytotoxic-waste-disposal-guidelines
https://www.benchchem.com/product/b560147?utm_src=pdf-body
https://edu.cdhb.health.nz/Hospitals-Services/Health-Professionals/Cytotoxic-Biotherapy/Documents/CDHB-Cytotoxic-Waste-Management.pdf
https://www.benchchem.com/product/b560147?utm_src=pdf-body
https://www.danielshealth.ca/knowledge-centre/cytotoxic-waste-disposal-guidelines
https://edu.cdhb.health.nz/Hospitals-Services/Health-Professionals/Cytotoxic-Biotherapy/Documents/CDHB-Cytotoxic-Waste-Management.pdf
https://www.danielshealth.ca/knowledge-centre/cytotoxic-waste-disposal-guidelines
https://edu.cdhb.health.nz/Hospitals-Services/Health-Professionals/Cytotoxic-Biotherapy/Documents/CDHB-Cytotoxic-Waste-Management.pdf
https://www.chemicalbook.com/msds/Alectinib-Hydrochloride.pdf
https://www.benchchem.com/product/b560147?utm_src=pdf-body
https://www.chemicalbook.com/msds/Alectinib-Hydrochloride.pdf
https://www.chemicalbook.com/msds/Alectinib-Hydrochloride.pdf
https://www.chemicalbook.com/msds/Alectinib-Hydrochloride.pdf
https://www.chemicalbook.com/msds/Alectinib-Hydrochloride.pdf
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=13900
https://www.capotchem.com/doc/msds_1256580-46-7.do
https://www.chemicalbook.com/msds/Alectinib-Hydrochloride.pdf
https://www.stericycle.com/en-us/resource-center/blog/pharmaceutical-waste-medication-disposal
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b560147?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Maintain accurate records of all disposed pharmaceutical waste in accordance with institutional

policies and regulations such as the RCRA.[12]

Alectinib Hydrochloride Disposal Workflow
The following diagram illustrates the procedural flow for the safe disposal of Alectinib
Hydrochloride.
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1. Preparation

2. Waste Handling & Segregation

3. Packaging & Labeling

4. Final Disposal

Start: Identify Waste

Review Safety Data Sheet

Don Appropriate PPE
(Gloves, Gown, Goggles)

Segregate Waste Types

Cytotoxic Sharps Waste
Cytotoxic Solid Waste
(PPE, Vials, Wipes)

Aqueous Waste
(Rinsate)

Place in Puncture-Proof
Sharps Container

Place in Labeled,
Leak-Proof Bag/Container

Collect in Sealed
Hazardous Waste Bottle

Store Securely in
Designated Area

Transfer to Licensed
Hazardous Waste Vendor

Controlled Incineration

End: Disposal Complete

Click to download full resolution via product page

Caption: Workflow for the safe disposal of Alectinib Hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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